5-[2-(3,4-Dimethylphenoxy)ethyl]-1,3,4-thiadiazol-2-amine
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Overview
Description
5-[2-(3,4-Dimethylphenoxy)ethyl]-1,3,4-thiadiazol-2-amine (5-DMPE-TDZ) is a novel compound of interest due to its potential applications in the synthesis of pharmaceuticals, agrochemicals, and other chemicals. It is a heterocyclic compound that is composed of nitrogen, sulfur, and oxygen atoms, and is a member of the thiadiazole family of compounds. This compound has been studied for its potential use in medicinal chemistry, synthetic organic chemistry, and biochemistry.
Scientific Research Applications
Synthesis and Structural Analysis
- The compound has been studied for its synthesis and molecular structure, particularly in the context of ibuprofen derivatives. It undergoes cyclization with thiosemicarbazide and has been characterized using various spectroscopic methods, revealing insights into its molecular structure and vibrational analysis (Channar et al., 2019).
Quantum Chemical and Crystallographic Analysis
- Investigations have been conducted into the nature of noncovalent interactions in N-substituted thiadiazole derivatives. These studies, which include quantum theory of atoms-in-molecules (QTAIM) approach and Hirshfeld surface analysis, provide quantitative assessments of intermolecular interactions, crucial for understanding the compound's behavior in different environments (El-Emam et al., 2020).
Exploration of Antimicrobial Properties
- Research has shown that derivatives of this compound have potential as antimicrobial agents. Studies focus on the synthesis of various derivatives and their subsequent screening for biological activity, offering a pathway for the development of new antimicrobial substances (Rasool et al., 2016), (Kumar et al., 2013).
Investigation in Pharmacology
- Some studies have explored the potential pharmacological applications of thiadiazole derivatives, including their anti-inflammatory and analgesic properties. This research is particularly focused on the synthesis of novel derivatives and their subsequent evaluation for these specific biological activities (Shkair et al., 2016).
Safety and Hazards
properties
IUPAC Name |
5-[2-(3,4-dimethylphenoxy)ethyl]-1,3,4-thiadiazol-2-amine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15N3OS/c1-8-3-4-10(7-9(8)2)16-6-5-11-14-15-12(13)17-11/h3-4,7H,5-6H2,1-2H3,(H2,13,15) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IZVSWPOKLBAISJ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)OCCC2=NN=C(S2)N)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15N3OS |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00589704 |
Source
|
Record name | 5-[2-(3,4-Dimethylphenoxy)ethyl]-1,3,4-thiadiazol-2-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00589704 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
249.33 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
915922-59-7 |
Source
|
Record name | 5-[2-(3,4-Dimethylphenoxy)ethyl]-1,3,4-thiadiazol-2-amine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=915922-59-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 5-[2-(3,4-Dimethylphenoxy)ethyl]-1,3,4-thiadiazol-2-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00589704 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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